Cas no 38380-89-1 (Benzene, 1-chloro-2-(cyclopropyloxy)-)
38380-89-1 structure
Product Name:Benzene, 1-chloro-2-(cyclopropyloxy)-
CAS No:38380-89-1
MF:C9H9ClO
MW:168.620161771774
CID:1489650
PubChem ID:21612018
Update Time:2025-04-21
Benzene, 1-chloro-2-(cyclopropyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-(cyclopropyloxy)-
- 1-Chloro-2-(cyclopropyloxy)benzene
- SCHEMBL9281104
- MB36032
- 38380-89-1
- DTXSID401298250
- 1-CHLORO-2-CYCLOPROPOXYBENZENE
- 1-Chloro-2-cyclopropoxy-benzene
-
- Inchi: 1S/C9H9ClO/c10-8-3-1-2-4-9(8)11-7-5-6-7/h1-4,7H,5-6H2
- InChI Key: XYSVICBBBFDAGW-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OC1CC1
Computed Properties
- Exact Mass: 168.03427
- Monoisotopic Mass: 168.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-chloro-2-(cyclopropyloxy)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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